Cas no 897464-56-1 (2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(3-methylphenyl)acetamide)

• Product Name: 2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(3-methylphenyl)acetamide
• CAS No: 897464-56-1
• MF: C₂₀H₁₆FN₃OS
• MW: 365.423946380615
• CID: 5481555
• Update Time: 2025-06-10

2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-3-acetamide, 6-(4-fluorophenyl)-N-(3-methylphenyl)-
• 2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(3-methylphenyl)acetamide

• Inchi： 1S/C20H16FN3OS/c1-13-3-2-4-16(9-13)22-19(25)10-17-12-26-20-23-18(11-24(17)20)14-5-7-15(21)8-6-14/h2-9,11-12H,10H2,1H3,(H,22,25)
• InChI Key： COLMUUFKPPXJNF-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=CC(C)=C2)=O)N2C=C(C3=CC=C(F)C=C3)N=C12

Additional information on 2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-yl-N-(3-methylphenyl)acetamide

Research Brief on 2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(3-methylphenyl)acetamide (CAS: 897464-56-1)

In recent years, the compound 2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(3-methylphenyl)acetamide (CAS: 897464-56-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its imidazothiazole core, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and kinase inhibition. The unique structural features of this molecule, including the 4-fluorophenyl and 3-methylphenyl moieties, contribute to its bioactivity and selectivity, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 897464-56-1. One notable area of research involves its role as a potent inhibitor of specific kinases implicated in inflammatory and oncogenic pathways. In vitro and in vivo experiments have demonstrated that this compound exhibits high binding affinity and selectivity for targeted kinases, leading to significant suppression of downstream signaling cascades. These findings suggest its potential utility in the development of novel therapeutics for conditions such as rheumatoid arthritis and certain types of cancer.

Another key aspect of current research is the optimization of the synthetic route for 2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(3-methylphenyl)acetamide. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. These improvements are critical for facilitating further preclinical and clinical studies, as well as for ensuring the compound's viability as a drug candidate.

In addition to its kinase inhibitory activity, 897464-56-1 has also been investigated for its potential applications in neurodegenerative diseases. Preliminary studies indicate that the compound may modulate neuroinflammatory pathways, offering a novel approach to treating conditions such as Alzheimer's disease. However, further research is needed to fully understand its efficacy and safety profile in this context.

The pharmacokinetic and toxicological properties of 2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-(3-methylphenyl)acetamide have also been a focus of recent investigations. Early-stage studies suggest that the compound exhibits favorable bioavailability and metabolic stability, with minimal off-target effects. These characteristics enhance its prospects for clinical translation, although comprehensive toxicology studies are still required to confirm its safety for human use.

In conclusion, the compound 897464-56-1 represents a promising avenue for drug discovery and development, with potential applications across multiple therapeutic areas. Ongoing research efforts are expected to further elucidate its mechanisms of action, optimize its pharmacological profile, and explore its clinical potential. As the field advances, this compound may emerge as a key player in the next generation of targeted therapies.